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Compound of Interest

5-(4-Chlorophenyl)thiophene-2-
Compound Name:

carboxamide
CAS No.: 62404-24-4

Cat. No.: B1658858

Get Quote

\ J

Core Focus: Structural Properties, Synthetic Pathways, and Pharmacological Applications in
P2X3 Antagonism and Antifungal Research.

Executive Summary & Chemical Identity

5-(4-Chlorophenyl)thiophene-2-carboxamide is a privileged heterocyclic scaffold used
extensively as a building block in the discovery of bioactive small molecules. It serves as a
bioisostere for biphenyl carboxamides, offering improved solubility and distinct electronic
properties due to the thiophene ring.

Its primary utility lies in two distinct therapeutic areas:

o P2X3 Receptor Antagonism: As a core motif in the development of treatments for chronic
cough and neuropathic pain.

» Antimicrobial Agents: Specifically as Succinate Dehydrogenase Inhibitors (SDHI) in
antifungal research.[1]
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Physicochemical Profile

Property Data Note

] 5-(4-Chlorophenyl)thiophene-
Chemical Name ) Core Scaffold
2-carboxamide

Molecular Formula C11HsCINOS
Molecular Weight 237.71 g/mol
Refers to the carboxylic acid
Key Precursor CAS 40133-14-0
form [1]
) o Refers to 3-amino-5-(4-
Amino-Derivative CAS 175137-05-0
chlorophenyl)... [2]
_ Lipophilic, suitable for
Predicted LogP ~2.8-3.2 )
CNS/membrane penetration
H-Bond Donors 2 (Amide NH2)
H-Bond Acceptors 2 (Amide O, Thiophene S)

Synthetic Methodologies

The synthesis of this scaffold typically follows two robust pathways: Suzuki-Miyaura Cross-
Coupling (for building the biaryl core) followed by Amidation, or direct functionalization of a pre-
existing thiophene carboxamide.

Pathway A: The Suzuki-Amidation Route
(Recommended)

This route offers the highest modularity, allowing researchers to vary the aryl halide input.
e Step 1: Suzuki Coupling
o Reactants: 5-Bromothiophene-2-carboxylic acid + 4-Chlorophenylboronic acid.

o Catalyst: Pd(PPhs)a or Pd(dppf)Cl=.
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o Base/Solvent: Na2COs / Dioxane:Water (4:1).
o Conditions: Reflux at 90°C for 12h.
o Product: 5-(4-Chlorophenyl)thiophene-2-carboxylic acid (CAS 40133-14-0).[2]
o Step 2: Acid Activation & Amidation
o Activation: Convert acid to acid chloride using Thionyl Chloride (SOCIz) or Oxalyl Chloride.

o Amidation: React acid chloride with aqueous Ammonia (NH4OH) or Ammonium Chloride
(NHa4Cl) in the presence of a base (TEA/DIPEA).

o Yield: Typically 75-85% over two steps.

Visualization: Synthetic Workflow
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Caption: Figure 1. Modular synthesis of the 5-arylthiophene-2-carboxamide scaffold via Suzuki
coupling and acid chloride activation.

Biological Applications & Mechanisms|[5]
A. P2X3 Receptor Antagonism (Chronic Cough)

The 5-arylthiophene-2-carboxamide motif is a structural analog to the diaminopyrimidine class
of P2X3 antagonists (e.g., Gefapixant). P2X3 receptors are ATP-gated ion channels primarily
located on sensory C-fibers in the vagus nerve.[3]

e Mechanism: In conditions of chronic cough, extracellular ATP is released by airway epithelial
cells due to inflammation.[3] This ATP binds to P2X3 homotrimers, causing channel opening,
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cation influx (Ca2*/Na*), and neuronal depolarization.

* Role of Scaffold: The chlorophenyl-thiophene moiety occupies the hydrophobic pocket of the
receptor's allosteric site, stabilizing the closed (desensitized) conformation and preventing
ATP-mediated channel gating [3][4].

Visualization: P2X3 Signaling Blockade
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Caption: Figure 2. Mechanism of action for P2X3 antagonists blocking the ATP-dependent
cough reflex pathway.

B. Antifungal Activity (SDHI)
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Derivatives of this scaffold, particularly when linked to pyrazole groups, function as Succinate
Dehydrogenase Inhibitors (SDHI).[1]

o Target: Complex Il (Succinate Dehydrogenase) in the fungal mitochondrial electron transport
chain.

o Effect: The amide bond mimics the substrate, while the lipophilic chlorophenyl tail lodges into
the ubiquinone-binding site, disrupting cellular respiration and ATP production in fungi like
Botrytis cinerea [5].

Detailed Experimental Protocol
Protocol: Synthesis of 5-(4-Chlorophenyl)thiophene-2-carboxamide from Acid Precursor

Objective: Convert 5-(4-chlorophenyl)thiophene-2-carboxylic acid (CAS 40133-14-0) to its
primary amide.

Reagents:

Starting Material: 5-(4-Chlorophenyl)thiophene-2-carboxylic acid (1.0 eq)

Thionyl Chloride (SOCI2) (3.0 eq)

Ammonium Hydroxide (28% NHs in H20) or NHs gas

Dichloromethane (DCM) (anhydrous)

Catalytic DMF (1-2 drops)

Step-by-Step Procedure:

e Acid Chloride Formation:

o Dissolve 1.0 g of the carboxylic acid in 10 mL of anhydrous DCM under nitrogen
atmosphere.

o Add 1-2 drops of DMF (catalyst).
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o Add SOCI: (3.0 eq) dropwise at 0°C.

o Reflux the mixture at 40°C for 3 hours. Monitor by TLC (acid spot should disappear).

o Evaporate the solvent and excess SOCIz under reduced pressure to yield the crude acid
chloride (yellow solid/oil). Do not purify.

e Amidation:

o

Redissolve the crude acid chloride in 10 mL of anhydrous DCM.

[¢]

Cool the solution to 0°C in an ice bath.

o

Slowly add concentrated Ammonium Hydroxide (5.0 eq) or bubble NHs gas through the
solution for 30 minutes.

[e]

Stir at room temperature for 2 hours. A precipitate typically forms.
e Workup & Purification:
o Filter the precipitate (crude amide).
o Wash the solid with water (to remove ammonium salts) and cold hexane.

o Recrystallize from Ethanol/Water or purify via flash column chromatography (Ethyl
Acetate/Hexane gradient) if necessary.

o Validation: Confirm structure via *H NMR (Look for broad NH: singlets at & 7.0-8.0 ppm)
and Mass Spectrometry (M+H = 238).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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